Cas no 1864056-02-9 (4-(1H-1,2,3-triazol-1-yl)cyclohexan-1-amine hydrochloride)

• Product Name: 4-(1H-1,2,3-triazol-1-yl)cyclohexan-1-amine hydrochloride
• CAS No: 1864056-02-9
• MF: C₈H₁₅ClN₄
• MW: 202.684499979019
• CID: 5691124
• PubChem ID: 86262684
• Update Time: 2025-05-26

4-(1H-1,2,3-triazol-1-yl)cyclohexan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1864056-02-9
• 4-(triazol-1-yl)cyclohexan-1-amine;hydrochloride
• F2167-1742
• AKOS026747396
• 4-(1H-1,2,3-triazol-1-yl)cyclohexan-1-aminehydrochloride
• EN300-240620
• 4-(1H-1,2,3-triazol-1-yl)cyclohexan-1-amine hydrochloride

• Inchi： 1S/C8H14N4.ClH/c9-7-1-3-8(4-2-7)12-6-5-10-11-12;/h5-8H,1-4,9H2;1H
• InChI Key： XBTMOIILVBWNDZ-UHFFFAOYSA-N
• SMILES： Cl.N1(C=CN=N1)C1CCC(CC1)N

Computed Properties

• Exact Mass: 202.0985242g/mol
• Monoisotopic Mass: 202.0985242g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 142
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Cyclohexylamines

Additional information on 4-(1H-1,2,3-triazol-1-yl)cyclohexan-1-amine hydrochloride

Introduction to 4-(1H-1,2,3-triazol-1-yl)cyclohexan-1-amine hydrochloride (CAS No. 1864056-02-9)

4-(1H-1,2,3-triazol-1-yl)cyclohexan-1-amine hydrochloride is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 1864056-02-9, has garnered attention in recent years due to its potential applications in medicinal chemistry and drug development. The molecular structure of this compound incorporates a triazole moiety linked to a cyclohexanamine backbone, which endows it with distinctive chemical and biological characteristics that make it a subject of intense research interest.

The triazole ring is a heterocyclic aromatic compound known for its stability and versatility in drug design. Its presence in 4-(1H-1,2,3-triazol-1-yl)cyclohexan-1-amine hydrochloride suggests potential interactions with biological targets, making it a valuable scaffold for developing novel therapeutic agents. The cyclohexanamine component contributes to the compound's solubility and bioavailability, which are critical factors in pharmaceutical formulations. The hydrochloride salt form enhances the compound's stability and crystallinity, facilitating its handling and formulation in drug products.

Recent advancements in medicinal chemistry have highlighted the importance of triazole-containing compounds in addressing various therapeutic challenges. Studies have demonstrated that triazole derivatives exhibit inhibitory activity against a range of enzymes and receptors involved in pathological processes. For instance, modifications of the triazole ring have been explored to enhance binding affinity and selectivity, leading to the development of potent inhibitors for diseases such as cancer, inflammation, and infectious disorders. The structural motif of 4-(1H-1,2,3-triazol-1-yl)cyclohexan-1-amine hydrochloride aligns with these trends, positioning it as a promising candidate for further investigation.

The cyclohexanamine moiety in this compound is particularly noteworthy for its role in modulating pharmacokinetic properties. Cycloalkylamines are known to improve metabolic stability and reduce toxicity, making them favorable components in drug design. The combination of the triazole and cyclohexanamine groups creates a multifaceted pharmacophore that can interact with multiple biological targets simultaneously. This dual functionality is advantageous for developing drugs with enhanced efficacy and reduced side effects.

In the context of drug discovery, 4-(1H-1,2,3-triazol-1-yl)cyclohexan-1-amine hydrochloride represents a novel entry into the arsenal of pharmacological tools. Its unique structural features suggest potential applications in targeting enzymes such as kinases and phosphodiesterases, which are implicated in various diseases. Preliminary studies have indicated that derivatives of this compound may exhibit inhibitory activity against these enzymes, offering a basis for further exploration.

The synthesis of 4-(1H-1,2,3-triazol-1-yl)cyclohexan-1-amine hydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the triazole ring typically involves cycloaddition reactions between azides and alkynes, while the attachment of the cyclohexanamine group necessitates nucleophilic substitution or reduction techniques. Advanced synthetic methodologies have been employed to streamline these processes, making it feasible to produce sufficient quantities for preclinical studies.

Evaluation of the pharmacological properties of 4-(1H-1,2,3-triazol-1-yl)cyclohexan-1-amine hydrochloride has begun with in vitro assays that assess its interaction with biological targets. Initial results have shown promising activity against certain enzymes and cell lines relevant to human diseases. These findings underscore the potential of this compound as a lead molecule for further development into therapeutic agents. Additional studies are underway to elucidate its mechanism of action and to identify any off-target effects that may need to be addressed.

The role of computational chemistry has been instrumental in understanding the behavior of 4-(1H-1,2,3-triazol-1-yl)cyclohexan-1-amine hydrochloride at both molecular and cellular levels. Molecular docking simulations have been used to predict binding interactions with potential targets, while quantum mechanical calculations have provided insights into its electronic structure and reactivity. These computational approaches complement experimental data and accelerate the drug discovery process by identifying optimal modifications for improving potency and selectivity.

Future directions for research on 4-(1H-1,2,3-triazol-cyclohexanamino hydrochloride) include exploring its efficacy in animal models of disease and evaluating its safety profile through toxicological studies. Successful translation from preclinical to clinical settings will depend on demonstrating consistent activity across multiple disease models and ensuring that adverse effects are minimal. Collaborative efforts between academic researchers and pharmaceutical companies will be essential for advancing this compound towards therapeutic application.

The broader significance of compounds like 4-(lH-l ,23-tria z ol-l -y l ) cyc lo hex an-l -am ine h y droch lor ide ( CAS No . 1864056 -02 -9) lies in their contribution to expanding the chemical space available for drug discovery. By introducing novel structural motifs into pharmacophores , researchers can uncover new mechanisms of action and develop drugs that address unmet medical needs . The continued exploration of such compounds holds promise for delivering innovative therapies across various therapeutic areas.